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GDC-0980 is a potent inhibitor of class I phosphatidylinositol 3-kinase (PI3K) isoforms, with IC50 values of 5, 27, 7, and 14 nM for PI3Kα, β, δ, and γ, respectively, in cell-free assays. It also inhibits mTOR (Ki = 17 nM) but is inactive against a large panel of additional kinases. GDC-0980 induces cell cycle arrest or apoptosis in a range of cancer cell lines. It is effective in vivo, suppressing the growth of a number of tumor xenografts in mice and enhancing the antitumor activity of docetaxel in mice.
A selective, dual PI3 Kinase and mTOR Kinase inhibitor
A potent, selective dual inhibitor of class I PI3K and mTOR kinaseReferences:1. A. J. Wangner, et al, Mol Cancer Ther, Dec. 2009, Vol 8, Issue 12, Suppl. 12. D. P. Sutherlin, et al., Discovery of a Potent, Selective, and Orally Available Class I Phosphatidylinositol 3-Kinase (PI3K)/Mammalian Target of Rapamyci...